N(4)-chloroacetylcytosine arabinoside
N(4)-chloroacetylcytosine arabinoside
Brand Name:
Vulcanchem
CAS No.:
113737-52-3
VCID:
VC0039045
InChI:
InChI=1S/C11H14ClN3O6/c12-3-7(17)13-6-1-2-15(11(20)14-6)10-9(19)8(18)5(4-16)21-10/h1-2,5,8-10,16,18-19H,3-4H2,(H,13,14,17,20)/t5-,8-,9+,10-/m1/s1
SMILES:
C1=CN(C(=O)N=C1NC(=O)CCl)C2C(C(C(O2)CO)O)O
Molecular Formula:
C11H14ClN3O6
Molecular Weight:
319.7 g/mol
N(4)-chloroacetylcytosine arabinoside
CAS No.: 113737-52-3
Main Products
VCID: VC0039045
Molecular Formula: C11H14ClN3O6
Molecular Weight: 319.7 g/mol
CAS No. | 113737-52-3 |
---|---|
Product Name | N(4)-chloroacetylcytosine arabinoside |
Molecular Formula | C11H14ClN3O6 |
Molecular Weight | 319.7 g/mol |
IUPAC Name | 2-chloro-N-[1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide |
Standard InChI | InChI=1S/C11H14ClN3O6/c12-3-7(17)13-6-1-2-15(11(20)14-6)10-9(19)8(18)5(4-16)21-10/h1-2,5,8-10,16,18-19H,3-4H2,(H,13,14,17,20)/t5-,8-,9+,10-/m1/s1 |
Standard InChIKey | WEJWVQRPBCYTRE-STRWAFKBSA-N |
Isomeric SMILES | C1=CN(C(=O)N=C1NC(=O)CCl)[C@H]2[C@H]([C@@H]([C@H](O2)CO)O)O |
SMILES | C1=CN(C(=O)N=C1NC(=O)CCl)C2C(C(C(O2)CO)O)O |
Canonical SMILES | C1=CN(C(=O)N=C1NC(=O)CCl)C2C(C(C(O2)CO)O)O |
Synonyms | CACA N(4)-chloroacetylcytarabine N(4)-chloroacetylcytosine arabinoside |
PubChem Compound | 3081042 |
Last Modified | Nov 11 2021 |
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